Cas no 146070-35-1 (2-Fluoro-3-(trifluoromethyl)benzonitrile)

• Product Name: 2-Fluoro-3-(trifluoromethyl)benzonitrile
• CAS No: 146070-35-1
• MF: C₈H₃F₄N
• MW: 189.10973572731
• MDL: MFCD00061152
• CID: 91872
• Update Time: 2025-10-30

2-Fluoro-3-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(trifluoromethyl)benzonitrile
• alpha,alpha,alpha,2-tetrafluoro-M-tolunitrile
• 3-Cyano-2-fluorobenzotrifluoride~alpha,alpha,alpha,2-Tetrafluoro-m-tolunitrile
• 3-Cyano-2-fluorobenzotrifluoride
• BUTTPARK 45\01-75
• α,α,α,2-tetrafluoro-m-tolunitrile
• à,à,à,2-tetrafluoro-m-tolunitrile
• 2-Fluoro-3-(trifluoromethyl)benzonitrile97%
• 2-Fluoro-3-(trifluoromethyl)benzonitrile 97%
• 2-fluoro-3-trifluoromethylbenzonitrile
• NMWOWGXPPBIZNH-UHFFFAOYSA-N
• Benzonitrile, 2-fluoro-3-(trifluoromethyl)-
• .alpha.,.alpha.,.alpha.,2-Tetrafluoro-m-tolunitrile
• 2-fluoro-3-(trifluoromethyl)benzenecarbonitrile
• SBB090889
• 3-trifluoromethyl-2-fluorobenzonitrile
• PS-8

• MDL： MFCD00061152
• Inchi： 1S/C8H3F4N/c9-7-5(4-13)2-1-3-6(7)8(10,11)12/h1-3H
• InChI Key： NMWOWGXPPBIZNH-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC=CC=1C(F)(F)F
• BRN： 8313146

Computed Properties

• Exact Mass: 189.02000
• Monoisotopic Mass: 189.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.323 g/mL at 25 °C(lit.)
• Melting Point: 66-69C
• Boiling Point: 196 ºC
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• Refractive Index: n20/D 1.4495(lit.)
• PSA: 23.79000
• LogP: 2.71618
• Solubility: Not determined

2-Fluoro-3-(trifluoromethyl)benzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H227-H301+H311+H331-H315-H319
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R20/21/22; R36/38
• Packing Group：III
• Safety Term：6.1

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Fluoro-3-(trifluoromethyl)benzonitrile

Comprehensive Overview of 2-Fluoro-3-(trifluoromethyl)benzonitrile (CAS No. 146070-35-1): Properties, Applications, and Industry Insights

2-Fluoro-3-(trifluoromethyl)benzonitrile (CAS No. 146070-35-1) is a fluorinated aromatic compound gaining significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both fluoro and trifluoromethyl groups on the benzene ring enhances its reactivity and lipophilicity, making it a valuable intermediate in synthetic chemistry. This compound is often searched under terms like "fluorinated benzonitrile derivatives", "high-value chemical intermediates", and "CAS 146070-35-1 applications", reflecting its niche yet growing demand.

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From an industrial perspective, 146070-35-1 is often discussed alongside topics like "green chemistry alternatives" and "scalable fluorination techniques". With environmental regulations tightening, manufacturers are exploring catalytic fluorination methods to produce such intermediates sustainably. Analytical techniques like HPLC and NMR are critical for quality control, as purity directly impacts downstream applications in crop protection chemicals and electronic materials.

The compound’s molecular structure (C₈H₃F₄N) features a cyano group at the 1-position, enabling further functionalization via nucleophilic addition or reduction. This versatility aligns with trending searches such as "building blocks for heterocyclic compounds" and "cross-coupling reactions with fluorinated aromatics". Notably, its low toxicity profile (as per standard industrial safety assessments) supports its use in R&D without stringent handling constraints.

Emerging studies link 2-Fluoro-3-(trifluoromethyl)benzonitrile to advancements in OLED materials and liquid crystals, addressing queries like "fluorinated nitriles in optoelectronics". Its ability to modify electron transport properties makes it a candidate for next-generation display technologies. Furthermore, patent analyses reveal its incorporation in herbicide formulations, responding to agricultural sector demands for selective weed control agents.

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